Cas no 1261073-16-8 (7-Chloro-2-(p-tolyl)quinoxaline)

7-Chloro-2-(p-tolyl)quinoxaline is a quinoxaline derivative characterized by a chloro substituent at the 7-position and a p-tolyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science applications. Its rigid quinoxaline core and functional group substitutions enhance its utility in cross-coupling reactions, heterocyclic modifications, and ligand design. The chloro group offers reactivity for further derivatization, while the p-tolyl moiety contributes to steric and electronic modulation. High purity and well-defined structural properties make it suitable for research and industrial applications requiring precise molecular frameworks.

7-Chloro-2-(p-tolyl)quinoxaline structure

1261073-16-8 structure

Product Name:7-Chloro-2-(p-tolyl)quinoxaline

CAS No:1261073-16-8

MF:C₁₅H₁₁ClN₂

MW:254.714242219925

CID:1092804

PubChem ID:72942516

Update Time:2025-10-11

7-Chloro-2-(p-tolyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-2-(p-tolyl)quinoxaline
- 7-chloro-2-(4-methylphenyl)quinoxaline
- 1261073-16-8
- Quinoxaline, 7-chloro-2-(4-methylphenyl)-
- Inchi： 1S/C15H11ClN2/c1-10-2-4-11(5-3-10)15-9-17-13-7-6-12(16)8-14(13)18-15/h2-9H,1H3
- InChI Key： HJPDHQPNCZMSPE-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(C=N2)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 254.0610761g/mol
Monoisotopic Mass: 254.0610761g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 25.8Å²

7-Chloro-2-(p-tolyl)quinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019138987-1g	7-Chloro-2-(p-tolyl)quinoxaline	1261073-16-8	95%	1g	$519.75	2023-09-03
Chemenu	CM142000-1g	7-chloro-2-(p-tolyl)quinoxaline	1261073-16-8	95%	1g	$574	2021-08-05
Chemenu	CM142000-1g	7-chloro-2-(p-tolyl)quinoxaline	1261073-16-8	95%	1g	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1806231-1g	7-Chloro-2-(p-tolyl)quinoxaline	1261073-16-8	98%	1g	￥4459.00	2024-08-09